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Compound of Interest

Compound Name: ammonium iron (II) sulfate

Cat. No.: B8716397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of ammonium

iron(II) sulfate, commonly known as Mohr's salt. The information presented herein is intended

to support research, development, and quality control activities where this compound is utilized.

Executive Summary
Ammonium iron(II) sulfate ((NH₄)₂Fe(SO₄)₂·6H₂O) is a double salt of ferrous sulfate and

ammonium sulfate, widely used in analytical chemistry as a primary standard for titrimetry due

to its stability against oxidation.[1][2][3] Its solubility is a critical parameter for its application in

various chemical processes and formulations. This document details the solubility of

ammonium iron(II) sulfate in aqueous and organic solvents, provides a comprehensive

experimental protocol for solubility determination, and illustrates the procedural workflow.

Solubility Data
The solubility of ammonium iron(II) sulfate is highly dependent on the solvent and temperature.

It is freely soluble in water and its solubility increases with temperature. Conversely, it is

practically insoluble in most common organic solvents.

Aqueous Solubility
The solubility of ammonium iron(II) sulfate hexahydrate in water at various temperatures is

summarized in Table 1. The data indicates a significant increase in solubility with rising
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temperature.

Temperature (°C) Solubility ( g/100 mL)

0 12.5[4]

10 17.2[4][5]

20 26.9[1][2][5][6][7][8][9][10][11][12][13][14]

30 33[4][5]

40 46[4][5]

80 73.0[5][10]

Table 1: Solubility of Ammonium Iron(II) Sulfate in Water at Different Temperatures.

Organic Solvent Solubility
Ammonium iron(II) sulfate is generally considered insoluble in organic solvents.

Ethanol: Insoluble[1][15][10][11]

Acetone: Insoluble[1]

Alcohol (general): Insoluble[4][5]

There is a lack of specific quantitative solubility data for ammonium iron(II) sulfate in other

organic solvents such as methanol, glycerol, dimethylformamide (DMF), and dimethyl sulfoxide

(DMSO). However, based on its ionic nature and the repeated reports of its insolubility in

alcohols, it is expected to have very low solubility in these and other non-aqueous polar and

non-polar organic solvents.

Experimental Protocol for Solubility Determination
The following protocol outlines a standard method for determining the solubility of ammonium

iron(II) sulfate in water at various temperatures.

Materials and Equipment
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Ammonium iron(II) sulfate hexahydrate, analytical grade

Distilled or deionized water

Thermostatic water bath with temperature control (±0.1°C)

Stirring hot plate and magnetic stir bars

Analytical balance (±0.0001 g)

Calibrated thermometer (±0.1°C)

Glass vials or flasks with airtight seals

Syringes and syringe filters (0.45 µm pore size)

Volumetric flasks and pipettes

Drying oven

Procedure
Preparation of Saturated Solution:

Add an excess amount of ammonium iron(II) sulfate to a known volume of distilled water in

a sealed glass vial. The excess solid should be clearly visible.

Place the vial in a thermostatic water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stir bar to facilitate the dissolution process

and ensure the solution reaches equilibrium. A minimum stirring time of 24 hours is

recommended to ensure saturation.

Equilibrium Confirmation:

After the initial stirring period, cease agitation and allow the undissolved solid to settle for

at least 2 hours at the constant temperature of the water bath.

Sample Withdrawal and Filtration:
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Carefully withdraw a known volume of the clear supernatant using a pre-heated (to the

experimental temperature) syringe.

Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed

volumetric flask to remove any undissolved microcrystals. This step should be performed

quickly to avoid temperature changes that could affect solubility.

Gravimetric Analysis:

Determine the mass of the collected filtrate.

Evaporate the solvent from the filtrate by placing the volumetric flask in a drying oven at a

temperature below the decomposition temperature of the salt (decomposition begins

around 100°C).[1][4]

Once the solvent is fully evaporated, cool the flask in a desiccator and weigh it to

determine the mass of the dissolved ammonium iron(II) sulfate.

Calculation of Solubility:

Calculate the solubility using the following formula: Solubility ( g/100 mL) = (mass of

dissolved salt / volume of filtrate) x 100

Repeat for Different Temperatures:

Repeat the procedure for each desired temperature to construct a solubility curve.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of ammonium

iron(II) sulfate solubility.
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Caption: Experimental workflow for determining the solubility of ammonium iron(II) sulfate.

Logical Relationship of Solubility Factors
The diagram below outlines the primary factors influencing the solubility of ammonium iron(II)

sulfate.
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Solubility of (NH₄)₂Fe(SO₄)₂·6H₂O

Solvent Type Temperature

Aqueous (Water) Organic Solvents Increasing Temperature

High Solubility Low/Insoluble Increased Solubility

in water

Click to download full resolution via product page

Caption: Factors influencing the solubility of ammonium iron(II) sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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